Cas no 2172022-55-6 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid
• CAS No: 2172022-55-6
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5943145
• PubChem ID: 165553605
• Update Time: 2025-05-23

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-phenylbutanamido]propanoic acid
• 2172022-55-6
• EN300-1480626

• Inchi： 1S/C28H28N2O5/c1-19(17-26(31)30(16-15-27(32)33)20-9-3-2-4-10-20)29-28(34)35-18-25-23-13-7-5-11-21(23)22-12-6-8-14-24(22)25/h2-14,19,25H,15-18H2,1H3,(H,29,34)(H,32,33)
• InChI Key： FIGYFJNUDFMAQS-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(N(C1C=CC=CC=1)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid

Introduction to 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic Acid (CAS No: 2172022-55-6)

The compound 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid, identified by the CAS number 2172022-55-6, is a highly specialized organic molecule with significant applications in the fields of drug discovery, materials science, and chemical synthesis. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a phenyl moiety, and a butanamide side chain, all integrated into a propanoic acid backbone.

The Fmoc group, derived from 9H-fluorene, is a well-known protecting group in peptide synthesis and organic chemistry. Its presence in this compound underscores its potential role in protecting amino groups during multi-step synthesis processes. The phenyl group adds aromatic stability and potential for further functionalization, while the butanamide side chain introduces additional flexibility and functional diversity to the molecule.

Recent studies have highlighted the importance of such compounds in the development of bioconjugates and drug delivery systems. The Fmoc group's ability to act as a photolabile protecting group has been leveraged in advanced drug delivery systems, enabling precise control over drug release under specific conditions. Additionally, the phenyl group's electronic properties make it suitable for applications in sensors and electronic materials.

From a structural perspective, the molecule's propanoic acid backbone provides a versatile platform for further chemical modifications. This backbone can be easily functionalized to introduce additional groups, enhancing the molecule's utility in various applications such as catalysis, polymer synthesis, and biochemistry.

Recent research has also focused on the synthesis and characterization of similar compounds to understand their electronic properties better. For instance, studies have explored the use of Fmoc-containing compounds as templates for metalloporphyrin assembly, demonstrating their potential in creating novel materials for energy storage and conversion.

In terms of synthetic methodology, this compound can be synthesized through a series of well-established organic reactions, including Friedel-Crafts alkylation for introducing the phenyl group and peptide coupling techniques for attaching the Fmoc moiety. The synthesis process requires meticulous control over reaction conditions to ensure high yields and purity.

The integration of these functional groups into a single molecule makes it an attractive candidate for interdisciplinary research. Its applications span from fundamental studies in organic chemistry to applied research in biotechnology and materials science.

In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid represents a cutting-edge compound with diverse potential applications across multiple scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of chemical innovation.